Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate

• IUPAC Name: ethyl 2-(2-formamido-1,3-thiazol-4-yl)-2-oxoacetate
• InChI: InChI=1S/C8H8N2O4S/c1-2-14-7(13)6(12)5-3-15-8(10-5)9-4-11/h3-4H,2H2,1H3,(H,9,10,11)
• InChI Key: NTACMHVXGGGRQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CSC(=N1)NC=O
• Molecular Formula: C8H8N2O4S
• DSSTOX Substance ID: DTXSID6057794
• Molecular Weight: 228.23 g/mol
• CAS RN: 64987-03-7

Description

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate, also known as Ethyl 2-(2-formamido-1,3-thiazol-4-yl)acetate, is a highly versatile chemical compound with a CAS number of 64987-05-9. It is a white or slightly yellow crystalline powder that is soluble in most organic solvents and slightly soluble in water. It has a molecular formula of C9H11N3O3S and a molecular weight of 245.27 g/mol.

Synthesis Analysis

This compound is commonly used in the production of pharmaceuticals, agrochemicals, and dyes. It is used as an intermediate in the synthesis of various drugs, such as antiviral agents, antibacterial agents, and anti-inflammatory agents. It is also used as an intermediate in the synthesis of various pesticides, herbicides, and fungicides. In the production of dyes, it is used as a key intermediate in the synthesis of various dyes, such as acid dyes and reactive dyes.

Molecular Structure Analysis

The molecular structure of Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is represented by the formula C9H11N3O3S. The compound has a molecular weight of 245.27 g/mol.

Chemical Reactions Analysis

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is a critical component in the manufacture of various drugs and agrochemicals because it helps to improve the efficacy and stability of the final product. It enhances the effectiveness of these agrochemicals by enhancing their ability to control pests and diseases. In the production of dyes, it helps to improve the color fastness and brightness of these dyes, making them more appealing to consumers.

Physical And Chemical Properties Analysis

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is a white or slightly yellow crystalline powder. It is soluble in most organic solvents and slightly soluble in water. It has a molecular formula of C9H11N3O3S and a molecular weight of 245.27 g/mol.

Scientific Research Applications

Pharmaceutical Synthesis

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows for the creation of antiviral, antibacterial, and anti-inflammatory agents. .

Agrochemical Production

In the realm of agrochemistry, this compound serves as an intermediate in the synthesis of pesticides, herbicides, and fungicides. .

Dye Manufacturing

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate plays a role in the production of dyes, including acid and reactive dyes. .

Chemical Research

Researchers utilize this compound in chemical synthesis and experimentation due to its reactivity and stability. .

Material Science

The compound’s properties are explored in material science for the development of new materials with potential applications in electronics, coatings, and advanced composites. .

Biomedical Research

In biomedical research, Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is investigated for its potential use in drug delivery systems and diagnostic agents. .

Safety and Hazards

The safety data sheet for Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate indicates that it has some hazards. The signal word is “Warning” and the hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H320 (Causes eye irritation), and H335 (May cause respiratory irritation).

Future Directions

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate is a highly versatile chemical compound that has various applications in the manufacturing industry. With its unique properties, it has become an essential ingredient in many manufacturing processes. It can be stored for extended periods without losing its properties, making it a cost-effective option for manufacturers.

Mechanism of Action

Target of Action

It is used as an intermediate in the synthesis of various drugs, such as antiviral agents, antibacterial agents, and anti-inflammatory agents . Therefore, its targets likely include the biological structures or processes that these drugs aim to influence.

Result of Action

The molecular and cellular effects of Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate’s action would depend on the specific drug it is used to synthesize. As an intermediate, it contributes to the efficacy and stability of the final product .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate. It is a white or slightly yellow crystalline powder that is soluble in most organic solvents and slightly soluble in water . Its stability and shelf life make it suitable for use in various manufacturing processes .

Synthesis routes and methods

Procedure details

A mixture of manganous acetate tetrahydrate (120 g.), acetic acid (1000 ml) and acetic anhydride (100 ml.) was stirred for 20 minutes in an oil bath heated at 130° to 135° C., and to the mixture was added potassium permanganate (20 g.) over 5 minutes at 105° to 110° C. with stirring and then the mixture was further stirred for 30 minutes at 130° to 135° C. The mixture was cooled to room temperature, and to the mixture was added ethyl 2-(2-formylaminothiazol-4-yl)acetate, which can be represented as ethyl 2-(2-formylimino-2,3-dihydrothiazol-4-yl)acetate, (53.5 g.), and then the mixture was stirred for 15 hours at 38° to 40° C. under introduction of air at the rate of 6000 ml. per minute. After the reaction, the precipitates were collected by filtration. The precipitates were washed with acetic acid and water in turn and then dried to give ethyl 2-(2-formylaminothiazol-4-yl)glyoxylate, which can be represented as ethyl 2-(2-formylimino-2,3-dihydrothiazol-4-yl)glyoxylate, (41.5 g.), mp 232° to 233° C. (dec.).